![molecular formula C7H9BrN2 B1376836 4-Bromo-1-cyclobutylpyrazole CAS No. 1002309-50-3](/img/structure/B1376836.png)
4-Bromo-1-cyclobutylpyrazole
Overview
Description
4-Bromo-1-cyclobutylpyrazole is a heterocyclic cyclobutane . It has a molecular weight of 201.07 and is stored at temperatures between 2-8°C . It is a liquid at ambient temperature . The IUPAC name for this compound is 4-bromo-1-cyclobutyl-1H-pyrazole .
Synthesis Analysis
The synthesis of this compound involves the reaction of 1,3-diketones, arylhydrazines, and N-bromosaccharin in the presence of silica gel supported sulfuric acid as a heterogeneous catalyst . This process is carried out under solvent-free conditions .Molecular Structure Analysis
The InChI code for this compound is 1S/C7H9BrN2/c8-6-4-9-10(5-6)7-2-1-3-7/h4-5,7H,1-3H2 . This indicates that the compound consists of 7 carbon atoms, 9 hydrogen atoms, 1 bromine atom, and 2 nitrogen atoms .Chemical Reactions Analysis
Pyrazole derivatives, such as this compound, are influential families of N-heterocycles due to their proven applicability and versatility as synthetic intermediates in preparing relevant chemicals in biological, physical-chemical, material science, and industrial fields .It is a liquid at ambient temperature . The compound is stored at temperatures between 2-8°C .
Scientific Research Applications
1. Use in Protein Crystallography
4-Bromo-1-cyclobutylpyrazole, along with similar halogenated pyrazoles, demonstrates promiscuous binding to numerous binding hot spots in target proteins. This characteristic makes it a useful tool in protein crystallography for experimental phase determination using single-wavelength anomalous dispersion (SAD) methods (Bauman, Harrison, & Arnold, 2016).
2. Corrosion Inhibition
In the context of materials science, heterocyclic diazoles, including pyrazoles and bromopyrazoles, have been investigated for their inhibitive properties against acidic iron corrosion. These compounds demonstrate increased charge-transfer resistance and decreased corrosion current, indicating their potential as effective corrosion inhibitors (Babić-Samardžija et al., 2005).
3. Synthesis of Novel Compounds
This compound has been utilized in the synthesis of various novel compounds. For example, it is involved in the synthesis of ethyl 2,3-dioxobutyrate 2-arylhydrazones and 2,3-dioxo-1-ph enylbutanal 2-arylhydrazones (Garg & Singh, 1970).
4. Development of Antimicrobial Agents
Research indicates the potential of 4-bromopyrazoles in the development of antimicrobial agents. Studies have shown that compounds bearing the 5-phenoxypyrazole nucleus, synthesized under microwave irradiation, display antimicrobial activity against various bacteria and fungi (Sangani et al., 2012).
5. Catalysis and Synthesis of Nanoparticles
In the field of catalysis, 4-bromopyrazoles have been used as intermediates in the synthesis of palladium complexes. These complexes have shown efficiency as pre-catalysts for Suzuki-Miyaura coupling reactions and in the synthesis of nanoparticles (Sharma et al., 2013).
Safety and Hazards
The safety information for 4-Bromo-1-cyclobutylpyrazole includes hazard statements H302+H312+H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .
Future Directions
Pyrazole-containing compounds, including 4-Bromo-1-cyclobutylpyrazole, continue to be a focus of research due to their proven applicability and versatility as synthetic intermediates . Researchers are interested in synthesizing structurally diverse pyrazole derivatives and finding new and improved applications .
Biochemical Analysis
Biochemical Properties
4-Bromo-1-cyclobutylpyrazole plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been observed to interact with acetylcholinesterase, an enzyme responsible for hydrolyzing acetylcholine in the nervous system. This interaction can inhibit the enzyme’s activity, leading to an accumulation of acetylcholine and subsequent effects on nerve signal transmission . Additionally, this compound may interact with other proteins involved in oxidative stress responses, potentially modulating their activity and influencing cellular redox states .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. It can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, the compound has been shown to affect the mitogen-activated protein kinase (MAPK) pathway, which is crucial for cell proliferation, differentiation, and apoptosis. By altering the activity of key proteins in this pathway, this compound can impact cell growth and survival. Furthermore, it may influence gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in the expression of genes involved in metabolic processes.
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. One primary mechanism involves binding interactions with specific biomolecules. For instance, the compound can bind to the active site of acetylcholinesterase, inhibiting its activity and preventing the breakdown of acetylcholine . This inhibition can lead to increased acetylcholine levels and enhanced cholinergic signaling. Additionally, this compound may act as an antioxidant by scavenging reactive oxygen species or modulating the activity of antioxidant enzymes, thereby protecting cells from oxidative damage .
Temporal Effects in Laboratory Settings
The effects of this compound can change over time in laboratory settings. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation over extended periods . Its effects on cellular function may vary depending on the duration of exposure. Long-term exposure to the compound can lead to sustained inhibition of acetylcholinesterase activity, resulting in prolonged cholinergic signaling and potential neurotoxicity .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as enhanced cognitive function and neuroprotection . At higher doses, it can induce toxic or adverse effects, including neurotoxicity and behavioral changes . Threshold effects have been observed, where a specific dosage range produces optimal therapeutic effects, while doses beyond this range lead to toxicity. These findings highlight the importance of dose optimization in the potential therapeutic applications of this compound .
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate its metabolism. The compound can be metabolized by cytochrome P450 enzymes, leading to the formation of metabolites that may have distinct biological activities . Additionally, this compound can influence metabolic flux by modulating the activity of key enzymes involved in metabolic pathways, such as glycolysis and the tricarboxylic acid cycle . These interactions can alter metabolite levels and impact cellular energy production and homeostasis.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are critical for its biological activity. The compound can be transported across cell membranes by specific transporters or binding proteins, influencing its localization and accumulation within cells . For instance, it may interact with organic anion transporters or other membrane proteins that facilitate its uptake and distribution. The localization of this compound within specific cellular compartments can affect its activity and function, as it may interact with target biomolecules in these regions .
Subcellular Localization
The subcellular localization of this compound is essential for its activity and function. The compound can be directed to specific compartments or organelles within cells through targeting signals or post-translational modifications . For example, it may be localized to the mitochondria, where it can influence mitochondrial function and energy production. Alternatively, this compound may be directed to the nucleus, where it can interact with transcription factors and modulate gene expression . The precise subcellular localization of the compound can determine its specific biological effects and potential therapeutic applications.
properties
IUPAC Name |
4-bromo-1-cyclobutylpyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2/c8-6-4-9-10(5-6)7-2-1-3-7/h4-5,7H,1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WILOMGXFNRGZMJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)N2C=C(C=N2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1002309-50-3 | |
Record name | 4-Bromo-1-cyclobutylpyrazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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